N-(2-methoxyphenyl)-4-{[(phenylsulfonyl)(2-pyridinyl)amino]methyl}benzamide

• IUPAC Name: 4-[[benzenesulfonyl(pyridin-2-yl)amino]methyl]-N-(2-methoxyphenyl)benzamide
• InChI: InChI=1S/C26H23N3O4S/c1-33-24-12-6-5-11-23(24)28-26(30)21-16-14-20(15-17-21)19-29(25-13-7-8-18-27-25)34(31,32)22-9-3-2-4-10-22/h2-18H,19H2,1H3,(H,28,30)
• InChI Key: CPDGUKPKQBYHFS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)C2=CC=C(C=C2)CN(C3=CC=CC=N3)S(=O)(=O)C4=CC=CC=C4
• Molecular Formula: C26H23N3O4S
• Molecular Weight: 473.5 g/mol

Description

N-(2-methoxyphenyl)-4-{[(phenylsulfonyl)(2-pyridinyl)amino]methyl}benzamide, commonly known as MPS, is a chemical compound that has been extensively studied for its potential therapeutic applications in various diseases. MPS is a small molecule inhibitor that has shown promising results in preclinical studies for treating cancer, inflammation, and autoimmune diseases.

Mechanism of Action

MPS works by binding to the BH3 binding groove of BCL-2, a protein that plays a key role in regulating apoptosis. By binding to BCL-2, MPS prevents the protein from inhibiting apoptosis, leading to the death of cancer cells. In inflammation, MPS works by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6, thereby reducing inflammation. MPS has also been shown to inhibit the activity of the enzyme, PARP-1, which plays a key role in DNA repair.
Biochemical and Physiological Effects:
MPS has been shown to have a range of biochemical and physiological effects. In cancer cells, MPS has been shown to induce apoptosis, leading to the death of cancer cells. In inflammation, MPS has been shown to reduce the production of pro-inflammatory cytokines, thereby reducing inflammation. MPS has also been shown to reduce joint inflammation and cartilage damage in rheumatoid arthritis.

Advantages and Limitations for Lab Experiments

MPS has several advantages for lab experiments. It is a small molecule inhibitor that can be easily synthesized, making it cost-effective for research purposes. MPS has also been extensively studied in preclinical studies, making it a well-established compound for research. However, MPS has limitations as well. It has poor solubility in water, which can make it difficult to administer in vivo. MPS also has a short half-life, which can limit its effectiveness in some experiments.

Future Directions

There are several future directions for MPS research. One potential direction is to explore the use of MPS in combination with other cancer therapies to enhance its effectiveness. Another potential direction is to develop more potent and selective inhibitors of BCL-2. MPS could also be studied for its potential use in treating other diseases such as neurodegenerative diseases. Finally, MPS could be studied for its potential as a diagnostic tool for cancer, as BCL-2 is overexpressed in many cancer cells.

Synthesis Methods

MPS can be synthesized through a multi-step process involving the reaction of 2-methoxybenzoic acid with thionyl chloride to form 2-methoxybenzoyl chloride. The resulting compound is then reacted with 2-pyridinecarboxaldehyde to form N-(2-methoxybenzoyl)-2-pyridinecarboxamide. This intermediate compound is then reacted with phenylsulfonyl chloride and sodium hydroxide to form the final product, MPS.

Scientific Research Applications

MPS has been extensively studied for its potential therapeutic applications in various diseases. In cancer research, MPS has shown promising results as a potent inhibitor of the oncogenic protein, BCL-2. MPS has also been studied for its anti-inflammatory properties and has shown to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. MPS has also been studied for its potential use in treating autoimmune diseases such as rheumatoid arthritis, where it has shown to reduce joint inflammation and cartilage damage.